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Compound of Interest

Compound Name: Benzalphthalide

Cat. No.: B177156

Physical Properties of Benzalphthalide: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of
Benzalphthalide (CAS 575-61-1), a versatile intermediate in organic synthesis with
applications in the production of dyes, pharmaceuticals, and polymers.[1] This document
outlines its melting point and solubility characteristics, supported by detailed experimental
protocols for their determination.

Core Physical Properties

Benzalphthalide is a yellow crystalline powder at room temperature.[1] Its key physical
properties are summarized below.

Data Summary
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Property Value Source(s)
Molecular Formula C15H1002 [1112]
Molecular Weight 222.24 g/mol [1]12]
Appearance Yellow crystalline powder [1]

Melting Point 99-102 °C (lit.) [11[2][3][4]

Described as having excellent
solubility in a wide range of
solvents.[1] Quantitative data
Solubility is not readily available in the
reviewed literature. For UV-Vis
spectral analysis, anhydrous
ethanol is a recommended

solvent.[5]

Experimental Protocols

The following sections detail the standard methodologies for determining the melting point and
solubility of a solid organic compound like Benzalphthalide.

Melting Point Determination

The melting point of a crystalline solid is a critical indicator of its purity.[6] Pure compounds
typically exhibit a sharp melting range of 0.5-1.0 °C.[7] The presence of impurities generally
leads to a depression and broadening of the melting point range.[6][7] The capillary tube
method is a standard procedure for this determination.

Apparatus:
e Melting point apparatus (e.g., Mel-Temp or similar)
o Capillary tubes (sealed at one end)

e Mortar and pestle
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e Spatula
e Thermometer
Procedure:

o Sample Preparation: A small amount of dry Benzalphthalide is finely powdered using a
mortar and pestle.[8][9]

o Capillary Loading: The open end of a capillary tube is pressed into the powdered sample.
The tube is then inverted and tapped gently to pack the sample into the sealed end, aiming
for a sample height of 1-2 mm.[7][8][9]

e Measurement:

o The loaded capillary tube is placed in the heating block of the melting point apparatus
alongside a calibrated thermometer.[7]

o The sample is heated rapidly to a temperature approximately 20 °C below the expected
melting point (around 80 °C for Benzalphthalide).[8]

o The heating rate is then reduced to a slow and steady increase (1-2 °C per minute) to
ensure thermal equilibrium.[8]

o Data Recording: Two temperatures are recorded:
o Tai: The temperature at which the first drop of liquid appears.[7][9]

o Tz: The temperature at which the entire sample has completely melted into a clear liquid.

[71[]
o The melting point is reported as the range T1 - T2.

Mixed Melting Point Technique for Identity Confirmation: To confirm the identity of an unknown
sample suspected to be Benzalphthalide, a mixed melting point determination can be
performed. A small amount of the unknown is mixed with a known, pure sample of
Benzalphthalide. If the melting point of the mixture remains sharp and within the known range

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b177156?utm_src=pdf-body
https://chemlab.truman.edu/files/2015/07/Meling-Points-2017.pdf
https://www.scribd.com/document/716903098/To-determine-the-melting-point-of-organic-compounds-like-naphthalene-and-benzoic-acid
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://chemlab.truman.edu/files/2015/07/Meling-Points-2017.pdf
https://www.scribd.com/document/716903098/To-determine-the-melting-point-of-organic-compounds-like-naphthalene-and-benzoic-acid
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.benchchem.com/product/b177156?utm_src=pdf-body
https://chemlab.truman.edu/files/2015/07/Meling-Points-2017.pdf
https://chemlab.truman.edu/files/2015/07/Meling-Points-2017.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.scribd.com/document/716903098/To-determine-the-melting-point-of-organic-compounds-like-naphthalene-and-benzoic-acid
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.scribd.com/document/716903098/To-determine-the-melting-point-of-organic-compounds-like-naphthalene-and-benzoic-acid
https://www.benchchem.com/product/b177156?utm_src=pdf-body
https://www.benchchem.com/product/b177156?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

for Benzalphthalide, the unknown's identity is confirmed.[6] A depression or broadening of the
melting range would indicate that the unknown is a different substance.[6]

Solubility Determination

While specific quantitative solubility data for Benzalphthalide is not widely published, its
solubility can be determined experimentally. The general approach involves attempting to
dissolve the compound in various solvents and quantifying the concentration of the resulting
saturated solution.

Qualitative Assessment: A simple visual method can be used for a preliminary assessment.
Procedure:

e A small, known amount of Benzalphthalide is added to a test tube containing a known
volume of a specific solvent (e.g., ethanol, acetone, water, dimethyl sulfoxide (DMSO)).

o The mixture is agitated (e.g., by vortexing) at a controlled temperature.[10][11]

« If the solid dissolves completely, more solute is added until a saturated solution with excess
solid is formed.

e The compound is deemed soluble, sparingly soluble, or insoluble based on visual
observation.[10]

Quantitative Assessment (High-Throughput Screening Method): Modern methods allow for a
more precise and higher throughput determination of aqueous solubility, often starting from a
DMSO stock solution.

Materials:

Benzalphthalide

DMSO

Aqueous buffer solution (e.g., phosphate-buffered saline, PBS)

96-well filter plates
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» 96-well collection plates
e UV/Vis spectrophotometer or HPLC
Procedure:

o Stock Solution Preparation: A concentrated stock solution of Benzalphthalide is prepared in
DMSO (e.g., 10 mM).[12]

o Solution Preparation: An aliquot of the DMSO stock is added to the aqueous buffer in each
well of a 96-well filter plate to achieve the desired final concentration (e.g., 500 uM).[12]

o Equilibration: The plate is covered and agitated for a set period (e.g., 1.5-2 hours) at room
temperature to allow the solution to reach equilibrium.[12]

o Separation: The filtrate, containing the dissolved compound, is separated from any
undissolved precipitate by vacuum filtration into a 96-well collection plate.[12]

» Quantification: The concentration of Benzalphthalide in the filtrate is determined using a
suitable analytical method.

o UV/Vis Spectroscopy: A standard calibration curve is generated. The absorbance of the
filtrate is measured, and the concentration is calculated from the curve.[12][13]

o LC-MS/HPLC: This method is preferred for compounds with low UV absorbance or lower
purity and provides a more sensitive quantification.[12]

Logical Workflows

The following diagrams illustrate the logical workflows for the experimental determination of the
physical properties of Benzalphthalide.
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Caption: Workflow for Melting Point Determination.
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Caption: Workflow for Quantitative Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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